![molecular formula C13H9NO2S B3055990 10H-Phenothiazine-3-carboxylic acid CAS No. 68230-59-1](/img/structure/B3055990.png)
10H-Phenothiazine-3-carboxylic acid
Overview
Description
10H-Phenothiazine-3-carboxylic acid is an organic compound with a heterocyclic ring structure . It is also known as phenothiazine-3-carboxylic acid .
Synthesis Analysis
The synthesis of this compound involves generating radical cations from site-specifically carboxylated 10- (4-carboxyphenyl)-10H-phenothiazine-3,7-dicarboxylic acid with a laser . The chlorine ion from NaCl is then anchored through covalent bond-like bridging interactions with the N/S atoms in the heterocyclic structure .Molecular Structure Analysis
The molecular formula of this compound is C13H9NO2S . It has an average mass of 243.281 Da and a monoisotopic mass of 243.035400 Da .Physical And Chemical Properties Analysis
This compound has a density of 1.4±0.1 g/cm3, a boiling point of 484.2±34.0 °C at 760 mmHg, and a vapour pressure of 0.0±1.3 mmHg at 25°C . It has a molar refractivity of 67.6±0.3 cm3, a polar surface area of 75 Å2, and a molar volume of 174.1±3.0 cm3 .Scientific Research Applications
Electrochemical Applications
- Electrochemical Oxidation : 10H-phenothiazine-1-carboxylic acid exhibits electrochemical properties, making it suitable for use in electrochemical sensors. The study by Săcară et al. (2017) explored its electrochemical behavior using square wave anodic stripping voltammetry. The findings suggested its potential use in electrochemical detection, although it was not suitable for detecting Malachite Green dye (Săcară et al., 2017).
Nanomaterials and Optical Properties
- Fluorescent Nanomaterials : Gal et al. (2021) synthesized fluorescent electrospun polymers doped with 10-ethyl-10H-phenothiazine-3-carboxylate derivatives. These materials showed promising fluorescence emission properties in both solution and solid states, indicating their potential for use in nanomaterial applications (Gal et al., 2021).
Pharmaceutical and Biological Research
- Antimicrobial Studies : Dixit et al. (2008) synthesized a series of fluorinated 10H-phenothiazines and evaluated their antimicrobial properties. These compounds showed promise as antimicrobial agents, highlighting the pharmaceutical applications of 10H-phenothiazine derivatives (Dixit et al., 2008).
Photovoltaic Technology
- Dye-Sensitized Solar Cells (DSSCs) : Huang et al. (2016) discussed the use of 10H-phenothiazine-based dyes in DSSCs. These dyes are noted for their high power conversion efficiency and low material cost, making them suitable for photovoltaic applications (Huang et al., 2016).
Antitubercular Activity
- Antitubercular Activity : Makwane and Dua (2018) synthesized new phenothiazine derivatives and tested them for antitubercular activity against Mycobacterium tuberculosis, indicating their potential use in treating tuberculosis (Makwane & Dua, 2018).
Future Directions
The future directions for 10H-Phenothiazine-3-carboxylic acid involve its potential use in the development of novel phenothiazine-based materials for optoelectronic and catalytic applications . It is also being explored for its potential use in the cationization of neutral small molecules in a distinct mechanism .
Mechanism of Action
Mode of Action
The mode of action of 10H-Phenothiazine-3-carboxylic acid involves the generation of radical cations from site-specifically carboxylated this compound with a laser . This process also involves anchoring the chlorine ion from NaCl through covalent bond-like bridging interactions with the N/S atoms in the heterocyclic structure .
Properties
IUPAC Name |
10H-phenothiazine-3-carboxylic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9NO2S/c15-13(16)8-5-6-10-12(7-8)17-11-4-2-1-3-9(11)14-10/h1-7,14H,(H,15,16) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZAZBAXPDYNCBBL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)NC3=C(S2)C=C(C=C3)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9NO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10987752 | |
Record name | 10H-Phenothiazine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10987752 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
68230-59-1 | |
Record name | 10H-Phenothiazine-3-carboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=68230-59-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Phenothiazine-3-carboxylic acid | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=158946 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 10H-Phenothiazine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10987752 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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